2-Methylpiperidine-1-sulfonyl chloride

• IUPAC Name: 2-methylpiperidine-1-sulfonyl chloride
• InChI: InChI=1S/C6H12ClNO2S/c1-6-4-2-3-5-8(6)11(7,9)10/h6H,2-5H2,1H3
• InChI Key: YWRRIROUSRSMDL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)Cl
• Molecular Formula: C6H12ClNO2S
• Molecular Weight: 197.68 g/mol
• CAS RN: 926188-59-2

Description

2-Methylpiperidine-1-sulfonyl chloride, also known as Msp-Cl, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Msp-Cl is a sulfonyl chloride derivative that is widely used in organic synthesis as a reagent for the preparation of various chemicals.

Scientific Research Applications

Catalytic Sulfonation

In a study by Saidi et al. (2011), 2-methylpiperidine-1-sulfonyl chloride was used in the catalytic meta sulfonation of 2-phenylpyridines. This process involves (arene)ruthenium(II) complexes and demonstrates a unique regioselectivity in electrophilic aromatic substitution, highlighting the compound's potential in facilitating complex catalytic reactions (Saidi et al., 2011).

Isotope-Coded Derivatization

Cai et al. (2016) utilized derivatives of 2-methylpiperidine-1-sulfonyl chloride for labeling biogenic amines in the analysis of Chinese rice wine. The study developed a high-performance liquid chromatography-tandem mass spectrometry method for quantifying these amines, indicating the compound's utility in analytical chemistry and food science (Cai et al., 2016).

Synthesis of Heterocyclic Derivatives

Rehman et al. (2019) investigated the synthesis of 1,3,4-oxadiazole derivatives using a precursor similar to 2-methylpiperidine-1-sulfonyl chloride. This research contributes to the field of heterocyclic chemistry, especially in developing compounds with therapeutic potential (Rehman et al., 2019).

Antibacterial Evaluation

A study by Aziz‐ur‐Rehman et al. (2017) explored the synthesis of derivatives involving sulfonyl and piperidine functionalities, highlighting the antibacterial properties of these compounds. This research underlines the importance of 2-methylpiperidine-1-sulfonyl chloride derivatives in developing new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

Annuloselectivity in Sulfa-Staudinger Cycloadditions

Yang et al. (2015) examined the annuloselectivity in sulfa-Staudinger cycloadditions, a process that involves imines and sulfonyl chlorides like 2-methylpiperidine-1-sulfonyl chloride. The study provides insights into the stereochemistry and reaction mechanisms of such cycloadditions, which are crucial in synthetic organic chemistry (Yang et al., 2015).